Cas no 827342-52-9 (Cyclopropanecarbonitrile, 1-(1,1-dimethylethyl)-2-methyl-, (1S,2S)-)

• Product Name: Cyclopropanecarbonitrile, 1-(1,1-dimethylethyl)-2-methyl-, (1S,2S)-
• CAS No: 827342-52-9
• MF: C₉H₁₅N
• MW: 137.222102403641
• CID: 684389
• PubChem ID: 71417469
• Update Time: 2025-04-19

Cyclopropanecarbonitrile, 1-(1,1-dimethylethyl)-2-methyl-, (1S,2S)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarbonitrile, 1-(1,1-dimethylethyl)-2-methyl-, (1S,2S)-
• (1S,2S)-1-tert-butyl-2-methylcyclopropane-1-carbonitrile
• DTXSID60836807
• 827342-52-9

• Inchi： 1S/C9H15N/c1-7-5-9(7,6-10)8(2,3)4/h7H,5H2,1-4H3/t7-,9-/m0/s1
• InChI Key： LHTZMCJWQCZSGK-CBAPKCEASA-N
• SMILES： N#C[C@@]1(C(C)(C)C)C[C@@H]1C

Computed Properties

• Exact Mass: 137.120449483g/mol
• Monoisotopic Mass: 137.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.8Ų